Cas no 596825-64-8 (1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-methoxycyclohexyl)-)
596825-64-8 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-methoxycyclohexyl)-
CAS No:596825-64-8
MF:C12H15ClN4O
MW:266.726701021194
CID:337596
PubChem ID:71442759
Update Time:2025-04-19
1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-methoxycyclohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-methoxycyclohexyl)-
- 6-chloro-3-(3-methoxycyclohexyl)-[1,2,4]triazolo[4,3-b]pyridazine
- DTXSID80851618
- 596825-64-8
- 6-Chloro-3-(3-methoxycyclohexyl)[1,2,4]triazolo[4,3-b]pyridazine
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- Inchi: 1S/C12H15ClN4O/c1-18-9-4-2-3-8(7-9)12-15-14-11-6-5-10(13)16-17(11)12/h5-6,8-9H,2-4,7H2,1H3
- InChI Key: NIKYMRPCKZRNPT-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=NN=C(C3CCCC(C3)OC)N2N=1
Computed Properties
- Exact Mass: 266.09365
- Monoisotopic Mass: 266.0934388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.31
1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-methoxycyclohexyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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